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Compound of Interest

Compound Name:
2-(2-(Benzyloxy)phenyl)propan-2-

OL

Cat. No.: B12283894

Get Quote

Core Identity & Synthetic Utility in Heterocyclic Chemistry

Physicochemical Profile & Molecular Weight
Analysis[1][2][3]
The molecule 2-(2-(benzyloxy)phenyl)propan-2-ol is a critical synthetic intermediate,

primarily utilized in the construction of dihydrobenzofuran scaffolds. It functions as a "masked"

phenolic tertiary alcohol, where the benzyl ether serves as a robust protecting group during

nucleophilic additions (e.g., Grignard reactions) to the aromatic ketone.

Structural Identity
IUPAC Name: 2-[2-(phenylmethoxy)phenyl]propan-2-ol

Molecular Formula:

[1]

CAS Registry Number: (Isomer dependent, typically analogous to 2-benzyloxy-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12283894#bc-rfq
https://www.benchchem.com/product/b12283894/docs?utm_src=pdf-body#technical-monograph-2-2-benzyloxy-phenyl-propan-2-ol
https://www.chemicalbook.com/chemicalproductproperty_ru_cb32466906.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12283894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-dimethylbenzyl alcohol derivatives)

Molecular Weight Calculation
The precise molecular weight is derived from standard atomic weights (IUPAC 2021).

Element Count
Atomic Mass
(Da)

Subtotal (Da)
Contribution
(%)

Carbon (C) 16 12.011 192.176 79.31%

Hydrogen (H) 18 1.008 18.144 7.49%

Oxygen (O) 2 15.999 31.998 13.20%

Total MW 242.318 g/mol 100%

Synthetic Utility: The Dihydrobenzofuran Pathway
In drug discovery, this molecule represents a strategic checkpoint in the synthesis of 2,2-

dimethyl-2,3-dihydrobenzofuran, a pharmacophore found in various bioactive natural products

and neolignans [1].

Mechanistic Logic
The synthesis relies on a Grignard addition followed by a reductive deprotection-cyclization

sequence.

Protection: The free phenol of 2'-hydroxyacetophenone is protected as a benzyl ether to

prevent quenching of the organometallic reagent.

Nucleophilic Addition: Methylmagnesium bromide (MeMgBr) attacks the ketone to form the

tertiary alcohol—the target molecule described here.

Cyclization Strategy: The benzyl group is removed (usually via hydrogenolysis), revealing the

phenol. The proximal tertiary alcohol then undergoes acid-catalyzed intramolecular

etherification (via a stable tertiary carbocation intermediate) to close the furan ring.
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Experimental Protocol: Synthesis via Grignard
Addition[5][6][7]
Objective: Synthesis of 2-(2-(benzyloxy)phenyl)propan-2-ol from 1-(2-

(benzyloxy)phenyl)ethanone.

Reagents & Apparatus
Substrate: 1-(2-(benzyloxy)phenyl)ethanone (1.0 eq)

Reagent: Methylmagnesium bromide (3.0 M in Et₂O, 1.5 eq)

Solvent: Anhydrous Tetrahydrofuran (THF)

Quench: Saturated aqueous Ammonium Chloride (

)

Apparatus: Flame-dried 3-neck round-bottom flask, nitrogen atmosphere, reflux condenser.

Step-by-Step Methodology
Step 1: System Preparation (Moisture Control)

Rationale: Grignard reagents are highly basic and nucleophilic; moisture will protonate the

methyl anion, destroying the reagent and producing methane gas.

Action: Flame-dry all glassware under vacuum. Purge with dry Nitrogen (

) for 15 minutes.

Step 2: Substrate Solubilization

Dissolve 1-(2-(benzyloxy)phenyl)ethanone in anhydrous THF (0.5 M concentration).

Cool the solution to 0°C using an ice/water bath.

Note: Low temperature prevents uncontrolled exotherms and minimizes side reactions (e.g.,

enolization).
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Step 3: Nucleophilic Addition

Add MeMgBr dropwise via a pressure-equalizing addition funnel over 30 minutes.

Observation: A color change (often to yellow/orange) indicates the formation of the

magnesium alkoxide intermediate.

Allow the reaction to warm to Room Temperature (RT) and stir for 2 hours.

Validation: Monitor via TLC (Hexane/EtOAc 4:1). The starting ketone (

) should disappear, replaced by the more polar alcohol (

).

Step 4: Controlled Quench

Cool the mixture back to 0°C.

Critical Step: Slowly add saturated

.

Chemistry:

.

Warning: Rapid addition causes violent foaming.

Extract with Ethyl Acetate (3x). Wash combined organics with Brine, dry over

, and concentrate in vacuo.

Step 5: Purification

Purify via flash column chromatography (Silica Gel, 0-10% EtOAc in Hexanes).

Yield Expectation: 85-95%.
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Pathway Visualization
The following diagram illustrates the position of 2-(2-(benzyloxy)phenyl)propan-2-ol within

the broader synthesis of benzofuran derivatives.

2'-Hydroxyacetophenone 1-(2-(Benzyloxy)
phenyl)ethanone

BnBr, K2CO3
(Protection)

2-(2-(Benzyloxy)
phenyl)propan-2-ol

(Target MW: 242.32)

MeMgBr, THF
(Grignard Addition) 2-(2-Hydroxyphenyl)

propan-2-ol

H2, Pd/C
(Hydrogenolysis) 2,2-Dimethyl-2,3-

dihydrobenzofuran

H+, Heat
(Cyclodehydration)

Click to download full resolution via product page

Figure 1: Synthetic pathway converting 2'-hydroxyacetophenone to dihydrobenzofuran via the

target intermediate.

Analytical Characterization (Diagnostic Signals)
To validate the synthesis of 2-(2-(benzyloxy)phenyl)propan-2-ol, researchers should look for

the following diagnostic signals in Proton NMR (

NMR, 400 MHz,

).
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Moiety

Chemical Shift
(

)

Multiplicity Integration
Assignment
Logic

Gem-Dimethyl 1.60 - 1.65 ppm Singlet (s) 6H

Characteristic of

the

group.

Benzylic 5.10 - 5.15 ppm Singlet (s) 2H

The

protons; shift

indicates

attachment to

oxygen.

Aromatic

(Benzyl)
7.30 - 7.45 ppm Multiplet (m) 5H

The protecting

group phenyl

ring.

Aromatic (Core) 6.90 - 7.25 ppm Multiplet (m) 4H

The core phenyl

ring; ortho-

substitution

pattern causes

splitting.

Hydroxyl (

)
3.50 - 4.00 ppm Broad Singlet 1H

Exchangeable

with

; shift varies with

concentration.

Potential Impurities:

Styrene Derivative: If the workup is too acidic, the tertiary alcohol may dehydrate to form the

alkene (2-(2-(benzyloxy)phenyl)prop-1-ene), visible as vinylic protons at

5.0-5.5 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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